Cas no 1804129-15-4 (3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro-
• CAS No: 1804129-15-4
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• MDL: MFCD28714700
• CID: 5191761
• PubChem ID: 115017813
• Update Time: 2025-06-10

3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro-

• MDL： MFCD28714700
• Inchi： 1S/C9H16FNO2/c1-8(2,3)11-5-4-9(10,6-11)7(12)13/h4-6H2,1-3H3,(H,12,13)
• InChI Key： HTJRNQRRBYYVGF-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CCC(F)(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro-

3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- (CAS No. 1804129-15-4): An Overview

3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- (CAS No. 1804129-15-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- is characterized by a pyrrolidine ring with a carboxylic acid group at the 3-position, a tert-butyl group at the 1-position, and a fluorine atom at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- has also shown promise in neuropharmacology. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems. Specifically, it was found to enhance GABAergic transmission and reduce glutamate release, which could be beneficial in treating neurological disorders such as epilepsy and anxiety disorders.

The pharmacokinetic properties of 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- have been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- in various therapeutic contexts. Preliminary results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings have paved the way for further investigations in larger patient populations.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-3-fluoro- (CAS No. 1804129-15-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted and clinical trials progress, this compound may play a significant role in the development of new treatments for various diseases.